Cas no 50599-78-5 (Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]-)

Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]- structure
50599-78-5 structure
Product Name:Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]-
CAS No:50599-78-5
MF:C12H16N2
MW:188.268842697144
CID:368655
PubChem ID:39739
Update Time:2025-04-19

Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]-
    • 4-(dimethylamino)-2-phenylbutanenitrile
    • 4-(dimethylamino)-2-phenylbutyronitrile
    • 2-(2-Dimethylaminoethyl)-2-phenylacetonitrile
    • 4-Dimethylamino-2-phenylbutyronitrile
    • alpha-(beta-Dimethylaminoethyl)benzyl cyanide
    • BRN 2805419
    • Butyronitrile, 4-dimethylamino-2-phenyl-
    • 4-dimethylamino-2-phenylbutanenitrile
    • SKQMIWWQYUSWFP-UHFFFAOYSA-N
    • AKOS006272033
    • EINECS 256-642-9
    • 50599-78-5
    • NS00057659
    • alpha-(N,N-dimethylaminoethyl)benzeneacetonitrile
    • 4-14-00-01725 (Beilstein Handbook Reference)
    • DTXSID00964830
    • SCHEMBL9324845
    • Inchi: 1S/C12H16N2/c1-14(2)9-8-12(10-13)11-6-4-3-5-7-11/h3-7,12H,8-9H2,1-2H3
    • InChI Key: SKQMIWWQYUSWFP-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCC(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 188.13148
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 27A^2

Experimental Properties

  • Density: 0.992
  • Boiling Point: 294.5°C at 760 mmHg
  • Flash Point: 118°C
  • Refractive Index: 1.523
  • PSA: 27.03

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